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Compound of Interest
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Compound Name:
Hydroxycyclopentanecarbonitrile

CAS No.: 952616-17-0

Cat. No.: B2781260

Get Quote

Executive Summary

trans-3-Hydroxycyclopentanecarbonitrile (CAS: 952616-17-0) is a bifunctional chiral
building block featuring a cyclopentane scaffold substituted with a nitrile group at position 1 and
a hydroxyl group at position 3 in a trans relative configuration.[1][2][3][4][5][6] This specific
stereoisomer is a key intermediate in the synthesis of several pharmaceutical agents, including
JAK inhibitors (e.g., Ruxolitinib analogs) and other cyclopentane-based therapeutics. Unlike its
cis counterpart, the trans isomer presents unique challenges in isolation due to its physical
state and thermodynamic properties.

Chemical Identity & Stereochemistry

The defining characteristic of this molecule is the trans relationship between the cyano (-CN)
and hydroxyl (-OH) groups on the cyclopentane ring.
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Feature Specification
IUPAC Name trans-3-Hydroxycyclopentane-1-carbonitrile
CAS Number 952616-17-0 (Specific for trans isomer)

(1R,3R)-3-hydroxycyclopentanecarbonitrile (or
Synonyms enantiomer); trans-3-Cyano-1-

hydroxycyclopentane

Molecular Formula CsHoNO

Molecular Weight 111.14 g/mol

trans-1,3-disubstitution (Diastereomer of cis-

Stereochemistr
Y isomer CAS 965818-86-6)

Stereochemical Note: The term "trans" refers to the relative stereochemistry where the nitrile
and hydroxyl groups are on opposite faces of the cyclopentane ring plane. The commercial
product is typically supplied as a racemate of the trans enantiomers unless specified as a
single enantiomer (e.g., (1R,3R)).

Physical Characteristics Profile

Unlike many crystalline intermediates, trans-3-Hydroxycyclopentanecarbonitrile typically
exists as a semi-solid or viscous oil at room temperature. This physical state requires specific
handling protocols to ensure accurate dosing and purity assessment.

Physical Constants Table
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Property Value | Description Condition
Physical State Viscous Liquid / Semi-Solid @ 20°C - 25°C
Pale-yellow to yellow-brown _
Appearance ) ) Commercial Grade
sticky oll
] ] ] Often amorphous or low-
Melting Point Undefined / Low (< 25°C) ) )
melting solid
Boiling Point > 200°C (Estimated) Decomposition likely before BP
Density ~1.1-1.2 g/cm3 Estimated based on analogs
. ) DMSO, Methanol, DCM, Ethyl
Solubility High
Acetate
Solubility Moderate to Low Water, Hexanes
Hygroscopicity Moderate Store under inert atmosphere

Expert Insight: The lack of a sharp, high melting point is a common characteristic of low-
molecular-weight cycloalkane nitriles with hydroxyl substitution. The cis isomer often exhibits
different physical properties (e.g., crystallinity) due to potential intramolecular hydrogen
bonding, whereas the trans isomer relies on intermolecular bonding, leading to a more viscous,
less ordered state.

Synthesis & Purification Workflow

The synthesis of the trans isomer typically involves the reduction of 3-
oxocyclopentanecarbonitrile. The stereoselectivity of this reduction is critical, as hydride
reagents often favor the formation of the cis isomer (attack from the less hindered face).[7]

Synthesis Diagram

The following workflow illustrates the reduction and subsequent separation required to isolate
the trans isomer.
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Caption: Synthesis and isolation workflow. The reduction of the ketone precursor yields a
diastereomeric mixture requiring chromatographic separation to isolate the trans isomer.[8]

Separation Protocol

Since the trans isomer is often the minor product in simple borohydride reductions,
chromatographic separation is required.

o Stationary Phase: Silica Gel (Standard Grade).

o Mobile Phase: Gradient elution using Hexanes : Ethyl Acetate (Start 80:20, Gradient to
50:50).

o Detection: The cis isomer (capable of intramolecular H-bonding) typically elutes first or has a

distinct Rf value compared to the trans isomer (more polar interaction with silica).

o Confirmation: Use 1H-NMR to confirm stereochemistry. The methine proton at C3 (CH-OH)

in the trans isomer will exhibit different coupling constants (J-values) compared to the cis
isomer due to the ring puckering.

Handling, Safety & Stability

This compound is classified as Toxic if swallowed, in contact with skin, or inhaled. Strict PPE is

mandatory.

Safety Profile (GHS Classifications)

e H301: Toxic if swallowed.

e H311: Toxic in contact with skin.
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e H331: Toxic if inhaled.

e H319: Causes serious eye irritation.

Storage Protocol

o Temperature: Store at 2°C to 8°C (Refrigerate).

o Atmosphere: Store under Inert Gas (Argon or Nitrogen) to prevent oxidation or moisture
absorption.

o Container: Tightly sealed glass vial with a PTFE-lined cap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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